Cas no 2034307-10-1 (1-3-(fluoromethyl)azetidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one)

• Product Name: 1-3-(fluoromethyl)azetidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• CAS No: 2034307-10-1
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 6472949
• PubChem ID: 121021080
• Update Time: 2025-05-20

1-3-(fluoromethyl)azetidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(fluoromethyl)azetidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• 1-[3-(fluoromethyl)azetidin-1-yl]-2-[4-(propan-2-yl)phenoxy]ethan-1-one
• 2034307-10-1
• 1-[3-(fluoromethyl)azetidin-1-yl]-2-(4-propan-2-ylphenoxy)ethanone
• 1-(3-(fluoromethyl)azetidin-1-yl)-2-(4-isopropylphenoxy)ethanone
• AKOS026696783
• F6554-4799

• Inchi： 1S/C15H20FNO2/c1-11(2)13-3-5-14(6-4-13)19-10-15(18)17-8-12(7-16)9-17/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： YJSVIDIZMNTAAL-UHFFFAOYSA-N
• SMILES： FCC1CN(C(COC2C=CC(=CC=2)C(C)C)=O)C1

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-3-(fluoromethyl)azetidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one

Chemical Compound CAS No. 2034307-10-1: 1-[3-(Fluoromethyl)azetidin-1-yl]-2-[4-(propan-2-yl)phenoxy]ethan-1-one

The chemical compound with CAS No. 2034307-10-1, known as 1-[3-(Fluoromethyl)azetidin-1-yl]-2-[4-(propan-2-yl)phenoxy]ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an azetidine ring, a fluoromethyl group, and a phenoxy substituent. These structural features contribute to its distinctive chemical properties and reactivity.

Azetidine, a four-membered ring containing one nitrogen atom, is a key component of this compound. The fluoromethyl group attached to the azetidine ring introduces electronic effects that can influence the compound's stability and reactivity. Additionally, the phenoxy group, substituted with an isopropyl group, adds aromaticity and further enhances the molecule's functional diversity. These structural elements make the compound a promising candidate for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic properties. The presence of a fluoromethyl group in this compound aligns with this trend, suggesting potential applications in the development of bioactive molecules. Researchers have demonstrated that fluorinated compounds can exhibit improved bioavailability and enhanced selectivity, making them valuable in the design of new therapeutic agents.

The synthesis of CAS No. 2034307-10-1 involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The construction of the azetidine ring is particularly challenging due to its strained structure. However, recent advancements in catalytic methods and asymmetric synthesis have made it possible to achieve high yields and enantioselectivity in the preparation of such compounds.

In terms of applications, this compound has shown promise in biological assays targeting various enzymes and receptors. For instance, studies have indicated that it may inhibit certain kinases involved in cancer progression. Furthermore, its phenoxy group could confer activity against parasitic infections, making it a potential candidate for antiparasitic drug development.

The isopropyl substitution on the phenoxy ring adds bulk to the molecule, which can influence its solubility and partition coefficients. This property is crucial for optimizing drug delivery systems and ensuring effective absorption in biological systems. Recent research has emphasized the role of such substituents in modulating pharmacokinetics, further underscoring the importance of this compound's structure.

From an environmental perspective, understanding the degradation pathways of CAS No. 2034307-10-1 is essential for assessing its ecological impact. Studies suggest that under certain conditions, such as microbial degradation or photolysis, the compound can break down into less complex molecules. However, further research is required to fully characterize its environmental fate and toxicity.

In conclusion, CAS No. 2034307-10-1: 1-[3-(Fluoromethyl)azetidin-1-yl]-2-[4-(propan-2-yli)phenoxy]ethan-one represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functionalities. Its unique structure and potential applications make it a subject of ongoing research interest across multiple disciplines.